Cas no 1893737-58-0 (5-(propan-2-yloxy)methyl-1H-imidazol-2-amine)

• Product Name: 5-(propan-2-yloxy)methyl-1H-imidazol-2-amine
• CAS No: 1893737-58-0
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6003395
• PubChem ID: 117191597
• Update Time: 2025-05-20

5-(propan-2-yloxy)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yloxy)methyl-1H-imidazol-2-amine
• 5-[(propan-2-yloxy)methyl]-1H-imidazol-2-amine
• EN300-1999759
• 1893737-58-0

• Inchi： 1S/C7H13N3O/c1-5(2)11-4-6-3-9-7(8)10-6/h3,5H,4H2,1-2H3,(H3,8,9,10)
• InChI Key： XQBLVFYCNKFGDZ-UHFFFAOYSA-N
• SMILES： O(CC1=CN=C(N)N1)C(C)C

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(propan-2-yloxy)methyl-1H-imidazol-2-amine

5-(Propan-2-yloxy)methyl-1H-imidazol-2-amine: A Comprehensive Overview

The compound 5-(propan-2-yloxy)methyl-1H-imidazol-2-amine, with CAS No. 1893737-58-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of this molecule features a methyl group substituted at the 5-position of the imidazole ring, with a propan-2-yloxy (isopropoxy) group attached to the methyl moiety. This unique substitution pattern imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the potential of 5-(propan-2-yloxy)methyl-1H-imidazol-2-amine as a promising candidate in drug development, particularly in the design of bioactive molecules targeting various therapeutic areas. Researchers have explored its ability to modulate key biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. The compound's imidazole core is known for its versatility in binding to a variety of biomolecules, making it an attractive scaffold for medicinal chemists.

In terms of synthesis, 5-(propan-2-yloxy)methyl-1H-imidazol-2-amine can be prepared through several routes, including condensation reactions involving aldehydes or ketones with ammonia derivatives. One common method involves the reaction of an appropriate aldehyde with an amine under acidic conditions, followed by cyclization to form the imidazole ring. The substitution at the 5-position is typically achieved through nucleophilic substitution or alkylation reactions, depending on the specific starting materials and reaction conditions.

The physical and chemical properties of this compound are also noteworthy. Its molecular weight is approximately 189 g/mol, and it has a melting point around 160°C. The presence of the isopropoxy group introduces a degree of lipophilicity to the molecule, which can enhance its bioavailability when used as a drug candidate. Additionally, the compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an applications perspective, 5-(propan-2-yloxy)methyl-1H-imidazol-2-amine has been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This activity suggests that the compound could be developed into a novel nonsteroidal anti-inflammatory drug (NSAID) with improved efficacy and reduced side effects compared to existing therapies.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to coordinate with metal ions makes it a valuable ligand in the synthesis of metal complexes with potential applications in catalysis and sensing technologies. Researchers have explored its use as a chelating agent in homogeneous catalysis, where it facilitates efficient transformations of organic substrates under mild conditions.

The latest research on 5-(propan-2-yloxy)methyl-1H-imidazol-2-amine has focused on its role as a building block for more complex molecular architectures. By incorporating this imidazole derivative into larger frameworks, scientists aim to create molecules with enhanced functionality and selectivity for specific biological targets. For instance, efforts are underway to develop analogs with improved pharmacokinetic profiles by modifying the substituents on the imidazole ring.

In conclusion, 5-(propan-2-yloxy)methyl-1H-imidazol-2-amie, CAS No. 1893737